Cas no 2229532-01-6 (tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate
• CAS No: 2229532-01-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5922419
• PubChem ID: 165779267
• Update Time: 2025-05-20

tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate
• EN300-1900964
• 2229532-01-6

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-6-7-17-8-10(14)13(9-15)4-5-13/h9-10H,4-8H2,1-3H3
• InChI Key： VEOFUGOEYVFHQK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(C=O)CC1

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate

tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate: A Comprehensive Overview

tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate is a compound with the CAS number 2229532-01-6, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a tert-butyl group, a morpholine ring, and a cyclopropyl moiety. The combination of these structural elements contributes to its potential applications in drug design and chemical synthesis.

The morpholine ring in this compound is a six-membered heterocyclic structure containing an oxygen atom, which is known for its versatility in chemical reactions. The tert-butyl group, on the other hand, adds steric bulk to the molecule, potentially influencing its pharmacokinetic properties such as absorption and distribution. The cyclopropyl moiety introduces strain into the molecule, which can enhance reactivity in certain chemical transformations. Recent studies have highlighted the importance of such strained ring systems in medicinal chemistry, particularly in the development of bioactive compounds.

One of the key areas of research involving tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate is its role as an intermediate in the synthesis of more complex molecules. For instance, the compound has been utilized in the construction of bioactive agents targeting various therapeutic areas, including inflammation and neurodegenerative diseases. The formyl group attached to the cyclopropane ring can undergo a variety of reactions, such as oxidation or condensation, making it a valuable site for further functionalization.

Recent advancements in synthetic methodology have also expanded the utility of this compound. For example, researchers have employed click chemistry techniques to modify the morpholine ring, enabling the creation of libraries of related compounds for high-throughput screening. These efforts have been supported by computational modeling studies, which have provided insights into the molecular interactions that govern the bioactivity of this class of compounds.

In addition to its synthetic applications, tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate has been investigated for its potential as a pharmacophore model. By analyzing its structure-activity relationships (SAR), scientists have been able to identify key structural elements that contribute to its biological activity. This information has been instrumental in guiding the design of more potent and selective analogs.

The development of efficient synthetic routes for this compound has also been a focus of recent research. Traditional methods often involve multi-step sequences with low yields, but modern approaches leveraging catalytic asymmetric synthesis and microwave-assisted reactions have significantly improved both yield and purity. These advancements have made it possible to scale up production for preclinical studies.

Furthermore, the environmental impact of synthesizing tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate has come under scrutiny as part of broader efforts to promote green chemistry. Researchers have explored alternative solvents and catalysts that reduce waste and energy consumption while maintaining product quality. Such sustainable practices are expected to become increasingly important in the pharmaceutical industry as regulatory pressures intensify.

In conclusion, tert-butyl 3-(1-formylcyclopropyl)morpholine-4-carboxylate stands out as a versatile and intriguing compound with diverse applications in organic synthesis and drug discovery. Its unique combination of structural features continues to inspire innovative research across multiple disciplines. As new methodologies emerge and computational tools become more sophisticated, this compound is likely to play an even greater role in advancing our understanding of complex chemical systems.